Cas no 2229626-10-0 (tert-butyl N-1-(4-amino-2-methylbutan-2-yl)cyclobutylcarbamate)

• Product Name: tert-butyl N-1-(4-amino-2-methylbutan-2-yl)cyclobutylcarbamate
• CAS No: 2229626-10-0
• MF: C₁₄H₂₈N₂O₂
• MW: 256.384324073792
• CID: 5810949
• PubChem ID: 165714489
• Update Time: 2025-05-25

tert-butyl N-1-(4-amino-2-methylbutan-2-yl)cyclobutylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(4-amino-2-methylbutan-2-yl)cyclobutylcarbamate
• tert-butyl N-[1-(4-amino-2-methylbutan-2-yl)cyclobutyl]carbamate
• EN300-1888136
• 2229626-10-0

• Inchi： 1S/C14H28N2O2/c1-12(2,3)18-11(17)16-14(7-6-8-14)13(4,5)9-10-15/h6-10,15H2,1-5H3,(H,16,17)
• InChI Key： MUHZYXMPLRHLBH-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(CCC1)C(C)(C)CCN)=O

Computed Properties

• Exact Mass: 256.215078140g/mol
• Monoisotopic Mass: 256.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-1-(4-amino-2-methylbutan-2-yl)cyclobutylcarbamate

tert-butyl N-1-(4-amino-2-methylbutan-2-yl)cyclobutylcarbamate (CAS No. 2229626-10-0)

tert-butyl N-1-(4-amino-2-methylbutan-2-yl)cyclobutylcarbamate, identified by the CAS registry number 2229626-10-0, is a complex organic compound with a unique structure that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its cyclobutane ring, which is a four-membered ring structure, and its substitution pattern, which includes an amino group and a tert-butyl group. The molecule's structure makes it a potential candidate for various applications, particularly in drug discovery and development.

The synthesis of tert-butyl N-1-(4-amino-2-methylbutan-2-yl)cyclobutylcarbamate involves multi-step organic reactions, including nucleophilic substitutions and cyclizations. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex molecules with high purity and yield. Researchers have explored various methodologies to optimize the synthesis process, ensuring scalability for potential industrial applications.

One of the most intriguing aspects of this compound is its potential bioactivity. Studies have shown that cyclobutane-containing molecules can exhibit unique pharmacological properties due to their strained ring systems. The presence of an amino group in the molecule further enhances its functional versatility, making it a promising lead compound for drug design. For instance, the compound has been investigated for its potential as an inhibitor of certain enzymes or receptors, which could have therapeutic implications in treating various diseases.

In recent years, computational chemistry has played a pivotal role in understanding the properties of tert-butyl N-1-(4-amino-2-methylbutan-2-yl)cyclobutylcarbamate. Advanced molecular modeling techniques have been employed to predict its binding affinity to target proteins and to assess its pharmacokinetic profile. These studies provide valuable insights into the compound's potential as a drug candidate and guide further experimental work.

The structural uniqueness of this compound also makes it an interesting subject for materials science research. Its rigid cyclobutane core could potentially be utilized in designing novel materials with specific mechanical or electronic properties. Researchers are exploring its use in polymer chemistry and nanotechnology, where such rigid structures can contribute to the development of advanced materials.

In conclusion, tert-butyl N-1-(4-amino-2-methylbutan-2-yl)cyclobutylcarbamate (CAS No. 2229626-10-0) is a multifaceted compound with significant potential across various scientific disciplines. Its synthesis, bioactivity, and material properties continue to be areas of active research, driven by advancements in synthetic methods and computational tools. As our understanding of this compound deepens, it is likely to find new applications that further highlight its importance in modern science.